Cas no 434-45-7 (2,2,2-Trifluoroacetophenone)

2,2,2-Trifluoroacetophenone Properties

Names and Identifiers

• Alpha,Alpha,Alpha-Trifluoroacetophenone
• 2,2,2-Trifluoro-1-phenylethanone
• Phenyl trifluoromethyl ketone~2,2,2-Trifluoroacetophenone
• 2,2,2-trifluoro acetophenone
• 2,2,2-trifluoro-1-phenylethanon
• 2,2,2-Trifluoroaceto
• Trifluoroacetophenone
• 2,2,2-Trifluoro-1-phenyl-ethanone
• 2,2,2-trifluroacetophenone
• A,A,A-TRIFLUOROACETOPHENONE
• PHENYL TRIFLUOROMETHYL KETONE
• TRIFLUOROACETYLBENZENE
• trifluoromethylphenyl ketone
• 2,2,2-Trifluoroacetophenone
• 2,2,2-trifluoro-1-phenylethan-1-one
• Trifluoromethyl phenyl ketone
• Ethanone, 2,2,2-trifluoro-1-phenyl-
• 1,1,1-Trifluoroacetophenone
• 2'2'2'-Trifluoroacetophenone
• 6T7L1UPY09
• Acetophenone, 2,2,2-trifluoro-
• KZJRKRQSDZGHEC-UHFFFAOYSA-N
• C8H5F3O
• alpha,alpha,alpha-Tri
• NS00043356
• AMY8875
• UNII-6T7L1UPY09
• .alpha.,.alpha.,.alpha.-Trifluoroacetophenone
• DTXSID6059992
• CHEMBL293277
• F16442
• FT-0622080
• (Trifluoroacetyl)benzene
• A934241
• CS-0031430
• InChI=1/C8H5F3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-5
• .alpha.,.alpha.-Trifluoroacetophenone
• 434-45-7
• AKOS005254512
• W-106226
• 2,2,2-Trifluoroacetophenone, 99%
• Ethanone,2,2-trifluoro-1-phenyl-
• NSC42752
• NSC 42752
• 2,2,2-Trifluoroacetophenone, 98%
• F0001-1195
• SCHEMBL33083
• phenyltrifluoromethylketone
• Z649458352
• .omega.,.omega.,.omega.-Trifluoroacetophenone
• MFCD00000420
• trifluoromethylphenylketone
• 1,1-Trifluoroacetophenone
• EN300-51325
• Q27265490
• T0848
• 2,2-Trifluoro-1-phenylethanone
• EINECS 207-103-1
• 2,2-Trifluoroacetophenone
• BDBM50163190
• Acetophenone,2,2-trifluoro-
• NSC-42752
• 2,2,2-TRIFLUORO-1-PHENYL-1-ETHANONE
• acetophenone, alpha-alpha-alpha-trifluoro-
• 234-45-7
• DB-391882
• STL444353
• +Expand

• MDL： MFCD00000420
• InChIKey： KZJRKRQSDZGHEC-UHFFFAOYSA-N
• Inchi： 1S/C8H5F3O/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-5H
• SMILES： FC(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)(F)F
• BRN： 1866286

Computed Properties

• Exact Mass: 174.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.029249
• Heavy Atom Count: 12
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 2.43160
• PSA: 17.07000
• Refractive Index: n20/D 1.458(lit.)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 165-166 °C(lit.)
  46-48 °C/14 mmHg(lit.)
• Melting Point: -40 ºC
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.24 g/mL at 25 °C(lit.)

2,2,2-Trifluoroacetophenone Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36-S37/39-S16
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：3

2,2,2-Trifluoroacetophenone Customs Data

• HS CODE：29147090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone